3-amino-8-bromo-3,5-dihydro-4H-pyrimido[5,4-b]indol-4-one

• IUPAC Name: 3-amino-8-bromo-5H-pyrimido[5,4-b]indol-4-one
• InChI: InChI=1S/C10H7BrN4O/c11-5-1-2-7-6(3-5)8-9(14-7)10(16)15(12)4-13-8/h1-4,14H,12H2
• InChI Key: OHAXPTNNKWYRGQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1Br)C3=C(N2)C(=O)N(C=N3)N
• Molecular Formula: C10H7BrN4O
• Molecular Weight: 279.09 g/mol

Description

3-amino-8-bromo-3,5-dihydro-4H-pyrimido[5,4-b]indol-4-one is a heterocyclic compound that has gained significant interest in scientific research due to its potential therapeutic applications. This compound belongs to the class of indolo-pyrimidines and has been found to exhibit a wide range of biological activities.

Mechanism of Action

The exact mechanism of action of 3-amino-8-bromo-3,5-dihydro-4H-pyrimido[5,4-b]indol-4-one is not fully understood. However, it has been suggested that this compound exerts its biological effects by targeting various signaling pathways involved in cell proliferation, survival, and inflammation.
Biochemical and Physiological Effects:
Studies have shown that 3-amino-8-bromo-3,5-dihydro-4H-pyrimido[5,4-b]indol-4-one can modulate the expression of various genes involved in cell cycle regulation, apoptosis, and inflammation. This compound has also been found to inhibit the activity of certain enzymes involved in the biosynthesis of pro-inflammatory mediators.

Advantages and Limitations for Lab Experiments

One of the major advantages of 3-amino-8-bromo-3,5-dihydro-4H-pyrimido[5,4-b]indol-4-one is its potent biological activity, which makes it an attractive candidate for drug development. However, this compound has certain limitations such as low solubility, which can affect its bioavailability and efficacy.

Future Directions

Future research on 3-amino-8-bromo-3,5-dihydro-4H-pyrimido[5,4-b]indol-4-one should focus on elucidating its exact mechanism of action and identifying its molecular targets. Additionally, further studies are needed to evaluate the efficacy and safety of this compound in preclinical and clinical settings. Other potential future directions include the development of novel analogs with improved pharmacokinetic properties and the investigation of its potential applications in other therapeutic areas such as neurodegenerative disorders.

Synthesis Methods

The synthesis of 3-amino-8-bromo-3,5-dihydro-4H-pyrimido[5,4-b]indol-4-one involves the reaction of 3-amino-4-bromo-5,6-dihydropyrimidine-2(1H)-one with indole-2-carboxylic acid in the presence of a suitable catalyst. The reaction proceeds through a series of steps involving cyclization, dehydrogenation, and condensation reactions to yield the final product.

Scientific Research Applications

3-amino-8-bromo-3,5-dihydro-4H-pyrimido[5,4-b]indol-4-one has been extensively studied for its potential therapeutic applications. It has been found to exhibit potent anticancer activity by inhibiting the growth of cancer cells through the induction of apoptosis. Additionally, this compound has shown promising results in the treatment of inflammatory disorders such as rheumatoid arthritis and psoriasis.